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This table summarizes core data on tebufenpyrad's behavior and potential for environmental impact, based

on regulatory and experimental data [1].

Parameter Value Conditions /| Notes Implication / Significance

Water Solubility 2.39 mg/L 20°C, pH 7 [1] Low solubility; potential for
adsorption to soil and sediment.

Octanol-Water 4.93 [1] High High potential for bioaccumulation
Partition Coefficient in aquatic organisms.
(Log Kow)
Soil Half-Life (DTgg) 19.5 days Aerobic conditions Moderately persistent in the
(Lab), 13 days environment.
(Field) [1]

Toxicity to Aquatic

Organisms

- Daphnia magna (ECgg)  0.078 mg/L [1] 48-hour Highly toxic to aquatic
invertebrates.

- Rainbow trout (LCsgp) 0.11 mg/L [1] 96-hour Highly toxic to fish.
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Parameter Value Conditions /| Notes Implication / Significance
- Freshwater Shrimp 0.67 pg/L [2] Neocaridina Adverse population-level effects
(NOEC) palmata, 21-day observed at very low

study concentrations.

Ecological Impact & Experimental Findings

Research highlights specific risks, particularly to freshwater ecosystems:

¢ Impacts on Aquatic Community Structure: A 2022 microcosm study demonstrated that a single
application of tebufenpyrad altered entire freshwater ecosystems [2].
o Population Suppression: Shrimp (Neocaridina palmata) and the macrophyte Ceratophyllum

demersum were significantly suppressed.
o Population Stimulation: In contrast, snail (Physa fontinalis) populations were stimulated, likely

due to reduced competition and predation.

o Water Quality Deterioration: The pesticide negatively affected key water quality indicators,
leading to increased levels of PO4%~, NHa*, and electrical conductivity, suggesting a shift toward
eutrophication [2].

e Crop Residue Dissipation: Field studies on Aster scaber showed that tebufenpyrad dissipates with
a biological half-life of 3.8 to 4.2 days [3]. This data is crucial for determining the safe pre-harvest
interval to ensure residue levels at harvest are below the Maximum Residue Limit (MRL).

Detailed Experimental Protocols

Here are the methodologies from key studies on residue analysis in crops and ecotoxicology in aquatic

systems.

Protocol for Determining Pesticide Residues in Crops (Aster
scaber)

This method, based on a 2023 study, uses LC-MS/MS for high-sensitivity analysis [3].

¢ Field Experiment Design:
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o Application: Commercial tebufenpyrad formulation (10% emulsifiable concentrate) was
applied at the recommended dose using a backpack sprayer in two geographically separate
greenhouses [3].

o Sampling: Samples of Aster scaber were collected at 0, 1, 3, 5, 7, and 10 days after
application. Samples were immediately transported on ice, homogenized with dry ice, and
stored at -20°C until analysis [3].

e Sample Extraction and Clean-up (QUEChERS Method):

o Extraction: A 10 g homogenized sample was shaken vigorously for 30 minutes with 10 mL of
acetonitrile [3].

o Phase Separation: The extract was added to a partitioning kit containing 4 g MgSOs and 1 g
NacCl, shaken, and then centrifuged at 4000x g for 10 minutes [3].

o Analysis: The supernatant was diluted with acetonitrile and transferred to a vial for LC-MS/MS
analysis [3].

¢ Instrumental Analysis (LC-MS/MS):

o Apparatus: Liquid chromatography coupled with tandem mass spectrometry.

o Calibration: Matrix-matched standard solutions (ranging from 0.025 to 5.0 mg/L) were used to
create a calibration curve. The method was validated with recovery rates ranging from 82.0% to
115.9% [3].

The workflow for this protocol is as follows:
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Protocol for Assessing Aquatic Community-Level Effects

This 2022 study used indoor microcosms to replicate freshwater environments and assess complex

interactions [2].

e Microcosm Setup:

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.smolecule.com/products/s544821?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/35643160/
https://www.smolecule.com/products/s544821?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

o Test System: Indoor microcosms containing water, sediment, and a standardized community of
organisms, including shrimp (Neocaridina palmata), snails (Physa fontinalis), macrophytes
(Ceratophyllum demersum), and plankton [2].

o Application: A single application of tebufenpyrad was introduced to the water column to
simulate spray drift or runoff contamination [2].

e Endpoint Measurements:

o Population Dynamics: Abundance of key species (shrimp, snails, etc.) was monitored over 21
days to determine NOEC and LOEC values [2].

o Biomarker Analysis: Chitobiase activity in shrimp was measured as a biomarker for molting
disruption, using antibody-based correction for interference from snails [2].

o Bacterial Community Analysis: Planktonic bacteria were analyzed using Illumina MiSeq
sequencing to observe shifts in functional flora (e.g., nitrate reducers, cellulolysis bacteria) [2].

o Water Quality: Parameters like pH, dissolved oxygen (DO), NOs~, NO2—, PO43~, and NHa*
were regularly measured [2].

e Data Analysis:

o Statistical Methods: Principal Response Curve (PRC) and Principal Component Analysis
(PCA) were used to evaluate the overall treatment effects on the entire community structure
over time [2].

The conceptual framework for this ecotoxicological assessment is shown below:

Tebufenpyrad Exposure

(Direct Toxic Effects) Gndirect Ecological Effects)

l i

Population Level: Community Level:
- Shrimp | - Altered species interactions
- Snails 1 - Changed food web

Ecosystem Function:
- Bacterial flora shifts
- Water quality deterioration
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Limitations and Knowledge Gaps
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Based on the search results, the following areas have limited publicly available data and warrant further

investigation:

 Human Health Risk Assessment: Detailed toxicological data and specific points of departure
(PODs) for human health risk characterization were not available in the search results.

¢ Comprehensive Regulatory EIA Process: While the core environmental fate data is present, a full,
structured Environmental Impact Assessment report for a specific project involving tebufenpyrad was
not found.

¢ Soil Ecosystem Studies: The available information primarily focuses on aquatic ecosystems. The
impact on soil microorganisms and invertebrates is less documented.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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